Cas no 6338-98-3 (7-Chloroquinolin-8-amine)

• Product Name: 7-Chloroquinolin-8-amine
• CAS No: 6338-98-3
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD12402359
• CID: 513920
• PubChem ID: 224784
• Update Time: 2025-04-19

7-Chloroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloroquinolin-8-amine
• 7-chloro-8-Quinolinamine
• 8-Quinolinamine,7-chloro-
• 7-Chlor-[8]chinolylamin
• 7-chloranylquinolin-8-amine
• 7-chloro-[8]quinolylamine
• 7-CHLORO-8-AMINOQUINOLINE
• 8-Amino-7-chloroquinoline
• AC1L5DJU
• AC1Q3LAL
• NSC13569
• 8-Quinolinamine, 7-chloro-
• KXIVDGBOGABQHA-UHFFFAOYSA-N
• FCH1123860
• AK100077
• AX8110504
• ST24029932
• A834356
• NSC-13569
• 6338-98-3
• SB67661
• DTXSID30279646
• CS-0059167
• AS-39995
• DB-073318
• SCHEMBL2427441
• AKOS016002679
• SY241028
• MFCD12402359

• MDL： MFCD12402359
• Inchi： 1S/C9H7ClN2/c10-7-4-3-6-2-1-5-12-9(6)8(7)11/h1-5H,11H2
• InChI Key： KXIVDGBOGABQHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1N

Computed Properties

• Exact Mass: 178.02991
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.1

Experimental Properties

• Density: 1.363
• Boiling Point: 331.1°C at 760 mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.712
• PSA: 38.91
• LogP: 3.05160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives